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Compound of Interest

Compound Name: 2-(Methylamino)ethanol

Cat. No.: B044016 Get Quote

Essential safety protocols and logistical plans for the use of 2-(Methylamino)ethanol in
laboratory settings.

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for 2-(Methylamino)ethanol (CAS No. 109-83-1), a compound frequently used in

laboratory synthesis. Adherence to these procedures is critical for ensuring personal safety and

maintaining a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Methylamino)ethanol is a combustible liquid that is harmful if swallowed or in contact with

skin. It can cause severe skin burns, eye damage, and may cause respiratory irritation.[1][2][3]

Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2-(Methylamino)ethanol
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Protection Type Recommended Equipment
Standards and
Specifications

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile rubber)

and protective clothing to

prevent skin exposure.[4][5]

Inspect gloves prior to use.

Change gloves immediately

upon contact with the

chemical.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[4]

Use in a well-ventilated area,

preferably under a chemical

fume hood.[2][6]

Recommended filter type:

Filter A (for vapors of organic

compounds) according to DIN

3181.[1]

Safe Handling and Operational Plan
A systematic approach to handling 2-(Methylamino)ethanol minimizes the risk of exposure

and accidents. The following workflow outlines the key steps from preparation to disposal.
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-(Methylamino)ethanol before

handling.[1][2][4][7][8]

Ensure a calibrated fire extinguisher, safety shower, and eyewash station are readily

accessible.[2]

Don the appropriate PPE as detailed in Table 1.

Prepare the workspace by ensuring adequate ventilation, such as working in a chemical

fume hood.[2][4] Remove all sources of ignition as the substance is combustible.[1][8]

Handling:

When dispensing, avoid direct contact and inhalation.[4]

Use non-sparking tools to prevent ignition.[7]

Keep the container tightly closed when not in use.[4][9]

Do not eat, drink, or smoke in the handling area.[1][6]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight.[4][10]

Keep containers tightly closed and store in a designated corrosives area.[4][9][10]

Incompatible materials to avoid include strong oxidizing agents, acids, metals, copper,

acid chlorides, and acid anhydrides.[2][9]

Emergency and Disposal Plan
In the event of an emergency, immediate and appropriate action is crucial.

Table 2: Emergency Procedures for 2-(Methylamino)ethanol
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Emergency Situation First-Aid Measures Spill Response

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[2][4][8]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Seek

medical attention if irritation

develops or persists.[4][8]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[4][8]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.[4][8]

Spill Evacuate personnel to a safe

area.[8] Remove all sources of

ignition.[2][8] Absorb the spill

with inert material (e.g.,

vermiculite, sand, or earth) and

place it in a suitable, closed

container for disposal.[4] Do
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not let the product enter

drains.[1][8]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[4]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][2][7]

Contaminated Containers: Handle uncleaned containers as you would the product itself.[1]

Do not mix with other waste. Leave chemicals in their original containers.[1]

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling 2-(Methylamino)ethanol, ensuring a safer laboratory environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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